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Compound of Interest

Compound Name: 1,1,2,2-Tetrabromopropane

Cat. No.: B14694852

This guide provides technical support for researchers, scientists, and drug development
professionals on the proper disposal methods for 1,1,2,2-Tetrabromopropane waste.
Adherence to institutional and local environmental regulations is mandatory.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with 1,1,2,2-Tetrabromopropane?

Al: While a specific Safety Data Sheet (SDS) for 1,1,2,2-Tetrabromopropane is not readily
available, it is structurally a brominated hydrocarbon. Based on similar compounds, it is
anticipated to be harmful if swallowed or inhaled, cause skin and serious eye irritation, and may
cause respiratory irritation.[1] It is also potentially toxic to aquatic life with long-lasting effects.[1]
All handling should be performed in a well-ventilated area, preferably a chemical fume hood,
with appropriate personal protective equipment (PPE).

Q2: Can | dispose of small amounts of 1,1,2,2-Tetrabromopropane waste down the drain?

A2: No. Halogenated hydrocarbons should never be disposed of down the drain.[2][3] This
practice is illegal in most jurisdictions and can harm plumbing and the environment. Such
compounds can create flammable vapor hazards in sewer systems.[4]

Q3: Is it acceptable to mix 1,1,2,2-Tetrabromopropane waste with other organic solvent
waste?
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A3: It is crucial to segregate halogenated solvent waste from non-halogenated solvent waste.
[3][5] 1,1,2,2-Tetrabromopropane waste should be collected in a designated, properly labeled
container for halogenated hydrocarbons.[5] Mixing incompatible waste streams can create
hazardous reactions and complicates the disposal process.

Q4: How should I label a waste container for 1,1,2,2-Tetrabromopropane?

A4: The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "1,1,2,2-Tetrabromopropane”.[1] Also, list all constituents of the waste, including any
solvents used for dilution. Ensure the label is legible and securely attached to the container.

Q5: What should | do with empty containers that held 1,1,2,2-Tetrabromopropane?

A5: Empty containers that held hazardous materials may still be considered hazardous waste.
[4] They should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous
waste.[6] Follow your institution's specific guidelines for the disposal of empty chemical
containers.

Troubleshooting Guide
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Issue

Possible Cause

Solution

Precipitate formation in the

waste container

Mixing of 1,1,2,2-
Tetrabromopropane with an

incompatible solvent or solute.

Do not add any further waste
to the container. Cap it
securely, label it with a warning
about the unexpected reaction,
and contact your institution's
Environmental Health and
Safety (EHS) office for

guidance.

The waste container is warm to

the touch

An exothermic reaction may be
occurring due to the mixing of

incompatible chemicals.

Immediately cease adding
waste. Do not seal the
container tightly if pressure is
building. Place the container in
a secondary containment bin
within a fume hood and away
from other flammable
materials. Alert your EHS office

immediately.

Unsure if a waste stream
contains 1,1,2,2-

Tetrabromopropane

Inadequate labeling or cross-

contamination.

Treat the waste as
halogenated hazardous waste.
Label the container with all
possible components and
consult your EHS office for

proper disposal procedures.

A small spill of 1,1,2,2-
Tetrabromopropane has

occurred

Accidental mishandling.

Evacuate the immediate area if
the spill is large or in a poorly
ventilated space. For small
spills, use an absorbent
material compatible with
halogenated hydrocarbons to
clean it up. All cleanup
materials must be collected as
hazardous waste.[2] Always

wear appropriate PPE during
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cleanup.[1] Notify your EHS

office of the spill.

Chemical Properties of 1,1,2,2-Tetrabromopropane

Property Value

Molecular Formula C3H4Br4[7][8][9]
Molecular Weight 359.68 g/mol [8][10]
Density (estimate) 2.7262 g/lcm?3[7]
Boiling Point (estimate) 245.82°C[7]
Melting Point (estimate) 10.7°C[7]

General Experimental Protocol for Laboratory-Scale
Waste Collection

This protocol outlines the standard procedure for the collection of 1,1,2,2-Tetrabromopropane
waste in a laboratory setting.

1. Materials:

» Designated hazardous waste container (glass or other compatible material) with a screw
cap.

e "Hazardous Waste" label.

e Secondary containment bin.

o Personal Protective Equipment (PPE): chemical safety goggles, face shield, chemical-
resistant gloves (nitrile or neoprene recommended), and a lab coat.[1]

2. Procedure:

o Container Preparation: Obtain a clean, empty, and appropriate waste container from your
EHS office or an approved supplier.

o Labeling: Before adding any waste, affix a "Hazardous Waste" label to the container. Fill in
your name, department, and the date. Clearly write "1,1,2,2-Tetrabromopropane" and any
other solvents or chemicals that will be added to the container.
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e Location: Place the labeled waste container in a designated and well-ventilated satellite
accumulation area, such as a chemical fume hood.[11] The container should be kept in a
secondary containment bin to prevent the spread of potential spills.

» Waste Addition:

e Don all required PPE.

o Carefully pour the 1,1,2,2-Tetrabromopropane waste into the container using a funnel.

» Avoid overfilling the container; a maximum of 90% capacity is recommended to allow for
vapor expansion.[11]

o Closure: Securely cap the container immediately after adding waste.[2][5] Do not leave
funnels in the container.

o Storage: Store the sealed waste container in the designated satellite accumulation area.
Ensure it is segregated from incompatible waste streams, such as non-halogenated
solvents, acids, and bases.[5][6]

o Disposal Request: Once the container is full or if waste is no longer being generated, submit
a waste pickup request to your institution's EHS office.[2]

Disposal Workflow
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Waste Generation & Characterization

Generate 1,1,2,2-Tetrabromopropane |
Waste Stream

Is the waste mixed with
other chemicals?

Np
Waste Collection & Storage
Identify all constituents Select appropriate
and their concentrations waste container

Label container with 'Hazardous Waste' ) .
No, continue collection

and all chemical names

Store in a designated satellite
accumulation area with
secondary containment

Segregate from incompatible

waste (non-halogenated,
acids, bases)

Disposal

Is the container full
(max 90%)?

Request pickup from

Environmental Health & Safety (EHS)

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of 1,1,2,2-Tetrabromopropane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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